Cas no 2137824-47-4 (Pyridine, 3-nitro-4-(2-thienyl)-)

• Product Name: Pyridine, 3-nitro-4-(2-thienyl)-
• CAS No: 2137824-47-4
• MF: C₉H₆N₂O₂S
• MW: 206.221140384674
• CID: 5258536
• Update Time: 2025-06-25

Pyridine, 3-nitro-4-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-nitro-4-(2-thienyl)-

• Inchi： 1S/C9H6N2O2S/c12-11(13)8-6-10-4-3-7(8)9-2-1-5-14-9/h1-6H
• InChI Key： VTXLMVWIZJBHAR-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2SC=CC=2)=C1[N+]([O-])=O

Additional information on Pyridine, 3-nitro-4-(2-thienyl)-

Exploring the Properties and Applications of Pyridine, 3-nitro-4-(2-thienyl)- (CAS No. 2137824-47-4)

Pyridine, 3-nitro-4-(2-thienyl)- (CAS No. 2137824-47-4) is a specialized heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, which combines a pyridine ring with a thienyl substituent and a nitro group, represents an interesting area of research for chemists and material scientists alike. In this comprehensive overview, we will delve into the molecular characteristics, synthesis methods, and emerging applications of this compound, while also addressing some of the most frequently asked questions in the scientific community.

The molecular structure of 3-nitro-4-(2-thienyl)pyridine features a pyridine core, which is a six-membered aromatic ring containing one nitrogen atom. The presence of the thienyl group (a five-membered heterocycle containing sulfur) at the 4-position and a nitro group at the 3-position creates a distinctive electronic configuration that influences the compound's reactivity and physical properties. This particular arrangement of functional groups makes CAS 2137824-47-4 an attractive building block for more complex molecular architectures, particularly in the development of advanced materials and pharmaceutical intermediates.

Recent advancements in synthetic chemistry have led to improved methods for producing Pyridine, 3-nitro-4-(2-thienyl)- with higher yields and purity. Researchers are particularly interested in green chemistry approaches to synthesize this compound, as environmental sustainability has become a major focus in chemical manufacturing. The compound's synthesis typically involves the coupling of appropriately substituted pyridine derivatives with thiophene-containing precursors, followed by nitration at the desired position. These synthetic routes are constantly being optimized to reduce energy consumption and minimize waste production, aligning with the principles of green chemistry that many industries are now prioritizing.

One of the most exciting areas of application for 3-nitro-4-(2-thienyl)pyridine is in the field of organic electronics. The combination of pyridine and thiophene moieties in a single molecule creates interesting electronic properties that make it potentially useful in organic semiconductors, OLED materials, and photovoltaic devices. The nitro group adds further functionality, allowing for additional modifications that can fine-tune the compound's electronic characteristics. This has led to increased research activity around CAS 2137824-47-4 as scientists explore its potential in next-generation electronic materials that could be more efficient and environmentally friendly than traditional options.

In pharmaceutical research, derivatives of Pyridine, 3-nitro-4-(2-thienyl)- are being investigated for their potential biological activities. The pyridine-thiophene scaffold is known to interact with various biological targets, and the introduction of the nitro group can significantly alter these interactions. While the compound itself may not be directly used as a drug, it serves as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications. Researchers are particularly interested in how modifications to this core structure might lead to compounds with improved bioavailability or target specificity.

The analytical characterization of 3-nitro-4-(2-thienyl)pyridine presents some interesting challenges and opportunities for analytical chemists. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely used to confirm the structure and purity of this compound. The presence of both nitrogen and sulfur heteroatoms in the molecule creates distinctive spectral signatures that can be valuable for identification purposes. These analytical methods are crucial for quality control in research and potential industrial applications of CAS 2137824-47-4, ensuring that the compound meets the required specifications for various uses.

From a materials science perspective, the crystalline properties of Pyridine, 3-nitro-4-(2-thienyl)- have attracted attention. The molecular packing arrangements in the solid state can significantly influence the compound's physical properties and potential applications. Researchers are investigating how different crystallization conditions affect the morphology and stability of 3-nitro-4-(2-thienyl)pyridine crystals, with potential implications for its use in optoelectronic devices or as a component in more complex material systems. Understanding these solid-state characteristics is particularly important for applications where precise control over material properties is required.

The stability and storage requirements of CAS 2137824-47-4 are common topics of inquiry among researchers working with this compound. Like many heterocyclic compounds containing multiple functional groups, 3-nitro-4-(2-thienyl)pyridine requires proper handling to maintain its integrity. Standard recommendations include storage in a cool, dry environment, protected from light and moisture. These precautions help prevent decomposition and ensure that the compound remains suitable for research purposes over extended periods. The development of improved stabilization methods for such compounds remains an active area of investigation in chemical storage technology.

Looking toward the future, the potential applications of Pyridine, 3-nitro-4-(2-thienyl)- continue to expand as researchers uncover new properties and develop innovative synthetic methodologies. The compound's versatility as a building block for more complex structures makes it valuable across multiple disciplines, from materials science to medicinal chemistry. As sustainable chemistry practices become more prevalent, we can expect to see continued optimization of synthetic routes for CAS 2137824-47-4 that prioritize efficiency and environmental responsibility. The ongoing exploration of this compound's potential serves as an excellent example of how fundamental chemical research can lead to practical applications with broad societal impact.

For researchers interested in working with 3-nitro-4-(2-thienyl)pyridine, it's important to consult the latest literature and safety data before beginning experiments. While this overview provides a comprehensive look at the compound's characteristics and potential uses, the field is constantly evolving with new discoveries and applications emerging regularly. The unique combination of pyridine, thiophene, and nitro functionalities in this molecule ensures that it will remain a subject of scientific interest for years to come, potentially leading to breakthroughs in multiple technological and scientific domains.